Cas no 1558593-32-0 (Methyl 2-methyl-4-methylsulfonyl-1-oxaspiro[2.4]heptane-2-carboxylate)

Methyl 2-methyl-4-methylsulfonyl-1-oxaspiro[2.4]heptane-2-carboxylate is a specialized spirocyclic compound featuring a unique oxaspiro[2.4]heptane core with methylsulfonyl and carboxylate functional groups. Its structural complexity makes it valuable in synthetic organic chemistry, particularly for constructing constrained ring systems. The methylsulfonyl moiety enhances reactivity in nucleophilic substitution or elimination reactions, while the ester group offers versatility for further derivatization. This compound is useful in medicinal chemistry and agrochemical research, where rigid spirocyclic frameworks are often explored for their bioactive properties. Its well-defined stereochemistry and functional group compatibility make it a practical intermediate for targeted synthesis. Proper handling under controlled conditions is recommended due to its reactive nature.
Methyl 2-methyl-4-methylsulfonyl-1-oxaspiro[2.4]heptane-2-carboxylate structure
1558593-32-0 structure
Product Name:Methyl 2-methyl-4-methylsulfonyl-1-oxaspiro[2.4]heptane-2-carboxylate
CAS No:1558593-32-0
MF:C10H16O5S
MW:248.296042442322
CID:5274392
Update Time:2025-06-03

Methyl 2-methyl-4-methylsulfonyl-1-oxaspiro[2.4]heptane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

    • methyl 4-methanesulfonyl-2-methyl-1-oxaspiro[2.4]heptane-2-carboxylate
    • Methyl 2-methyl-4-methylsulfonyl-1-oxaspiro[2.4]heptane-2-carboxylate
    • 1-Oxaspiro[2.4]heptane-2-carboxylic acid, 2-methyl-4-(methylsulfonyl)-, methyl ester
    • Inchi: 1S/C10H16O5S/c1-9(8(11)14-2)10(15-9)6-4-5-7(10)16(3,12)13/h7H,4-6H2,1-3H3
    • InChI Key: ZWCGJDDOYWKJNL-UHFFFAOYSA-N
    • SMILES: S(C)(C1CCCC21C(C(=O)OC)(C)O2)(=O)=O

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 423
  • XLogP3: 0.2
  • Topological Polar Surface Area: 81.4

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Methyl 2-methyl-4-methylsulfonyl-1-oxaspiro[2.4]heptane-2-carboxylate Related Literature

Additional information on Methyl 2-methyl-4-methylsulfonyl-1-oxaspiro[2.4]heptane-2-carboxylate

Methyl 2-methyl-4-methylsulfonyl-1-oxaspiro[2.4]heptane-2-carboxylate (CAS No. 1558593-32-0): An Overview

Methyl 2-methyl-4-methylsulfonyl-1-oxaspiro[2.4]heptane-2-carboxylate (CAS No. 1558593-32-0) is a unique and structurally complex compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry. This compound, often referred to by its systematic name, is a member of the spirocyclic compounds, which are characterized by their distinctive three-dimensional structure and potential biological activities.

The spirocyclic framework of Methyl 2-methyl-4-methylsulfonyl-1-oxaspiro[2.4]heptane-2-carboxylate provides a rigid and well-defined scaffold, making it an attractive candidate for the development of novel pharmaceuticals. The presence of the methylsulfonyl group and the carboxylate ester functionality adds to its chemical diversity and reactivity, enabling a wide range of synthetic transformations and derivatizations.

Recent studies have highlighted the potential of spirocyclic compounds in various therapeutic areas, including anti-inflammatory, anti-cancer, and neurodegenerative diseases. The unique structural features of Methyl 2-methyl-4-methylsulfonyl-1-oxaspiro[2.4]heptane-2-carboxylate make it particularly interesting for its ability to interact with specific biological targets, such as enzymes and receptors, which are crucial in these disease pathways.

In the context of medicinal chemistry, the methylsulfonyl group is known for its ability to enhance the lipophilicity and metabolic stability of molecules, while the carboxylate ester can improve solubility and bioavailability. These properties are essential for optimizing the pharmacokinetic profile of drug candidates, ensuring that they can effectively reach their intended targets in the body.

One of the key challenges in the development of spirocyclic compounds is their synthesis. The complex structure of Methyl 2-methyl-4-methylsulfonyl-1-oxaspiro[2.4]heptane-2-carboxylate requires precise control over multiple stereocenters and functional groups. Recent advances in asymmetric synthesis and catalytic methods have significantly improved the efficiency and scalability of producing such compounds, making them more accessible for both academic research and industrial applications.

The biological activity of Methyl 2-methyl-4-methylsulfonyl-1-oxaspiro[2.4]heptane-2-carboxylate has been explored in several preclinical studies. For instance, it has shown promising anti-inflammatory effects by inhibiting key enzymes involved in the inflammatory response, such as cyclooxygenase (COX) and lipoxygenase (LOX). Additionally, preliminary data suggest that this compound may have potential as a neuroprotective agent, offering hope for the treatment of conditions like Alzheimer's disease and Parkinson's disease.

The structural complexity of Methyl 2-methyl-4-methylsulfonyl-1-oxaspiro[2.4]heptane-2-carboxylate also makes it a valuable tool for probing biological systems. Its unique chemical properties allow it to serve as a probe molecule in biochemical assays, helping researchers to better understand the mechanisms underlying various physiological processes.

In conclusion, Methyl 2-methyl-4-methylsulfonyl-1-oxaspiro[2.4]heptane-2-carboxylate (CAS No. 1558593-32-0) represents a promising compound with significant potential in both fundamental research and drug development. Its unique spirocyclic structure, combined with functional groups that enhance its biological activity and pharmacological properties, positions it as a valuable asset in the ongoing quest to discover new therapeutic agents.

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